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Compound of Interest

Compound Name: N-Acetyltryptamine

Cat. No.: B093940 Get Quote

[Shanghai, China] – In response to the growing interest in N-Acetyltryptamine (NAT) for its

potential therapeutic applications, these detailed application notes provide researchers,

scientists, and drug development professionals with essential information on its solubility and

the preparation of stock solutions. This document offers a comprehensive guide to facilitate

accurate and reproducible experimental design.

N-Acetyltryptamine, a structural analog of melatonin, is recognized for its role as a partial

agonist at melatonin receptors (MT1 and MT2).[1][2] Its activity at these receptors makes it a

valuable tool in studies related to circadian rhythms, sleep, and neuroprotection.

Solubility Profile of N-Acetyltryptamine
The solubility of N-Acetyltryptamine has been determined in various common laboratory

solvents. The data, summarized in the table below, provides a clear reference for the

preparation of stock solutions at desired concentrations.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

Ethanol ~20 mg/mL[3][4] ~98.89 mM[4]

May require

sonication to fully

dissolve.

Dimethyl Sulfoxide

(DMSO)
~5 mg/mL ~24.72 mM -

Dimethylformamide

(DMF)
~10 mg/mL ~49.44 mM -

1:1 Ethanol:PBS (pH

7.2)
~0.5 mg/mL ~2.47 mM

For aqueous

solutions, it is

recommended to first

dissolve NAT in

ethanol and then

dilute with the

aqueous buffer.

Note: It is recommended to purge organic solvents with an inert gas before use. Aqueous

solutions are not recommended for storage for more than one day.

Experimental Protocols: Preparation of N-
Acetyltryptamine Stock Solutions
Accurate preparation of stock solutions is critical for obtaining reliable experimental results. The

following protocols provide a step-by-step guide for preparing N-Acetyltryptamine stock

solutions in common organic solvents.

Protocol 1: Preparation of a 100 mM N-Acetyltryptamine
Stock Solution in Ethanol
Materials:

N-Acetyltryptamine (crystalline solid)
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Anhydrous Ethanol (200 proof)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh out 20.23 mg of N-Acetyltryptamine.

Dissolving: Add 1 mL of anhydrous ethanol to the vial containing the N-Acetyltryptamine.

Mixing: Vortex the solution vigorously until the solid is completely dissolved. If necessary, use

a sonicator to aid dissolution.

Storage: Store the stock solution at -20°C for up to one month or at -80°C for up to six

months. When ready to use, allow the solution to equilibrate to room temperature and ensure

no precipitate is present before making further dilutions.

Protocol 2: Preparation of a 100 mM N-Acetyltryptamine
Stock Solution in DMSO
Materials:

N-Acetyltryptamine (crystalline solid)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weighing: Accurately weigh out 20.23 mg of N-Acetyltryptamine.
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Dissolving: Add 1 mL of DMSO to the vial containing the N-Acetyltryptamine.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved.

Storage: Store the stock solution in aliquots at -20°C for up to one month or at -80°C for up

to six months. Avoid repeated freeze-thaw cycles.

Visualization of Experimental Workflow and
Signaling Pathway
To further aid researchers, the following diagrams visualize the experimental workflow for

preparing a stock solution and the signaling pathway of N-Acetyltryptamine.

Experimental Workflow: N-Acetyltryptamine Stock Solution Preparation

1. Weigh N-Acetyltryptamine 2. Add Solvent (e.g., Ethanol) 3. Vortex/Sonicate to Dissolve 4. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for N-Acetyltryptamine stock solution preparation.
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N-Acetyltryptamine Signaling Pathway via Melatonin Receptors
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Caption: N-Acetyltryptamine signaling via MT1/MT2 receptors.

N-Acetyltryptamine acts as a partial agonist on MT1 and MT2 melatonin receptors, which are

G protein-coupled receptors (GPCRs). Upon binding, these receptors primarily couple to

inhibitory G proteins (Gαi). This activation leads to the inhibition of adenylyl cyclase, resulting in

a decrease in intracellular cyclic AMP (cAMP) levels. The Gβγ subunits can also activate other

downstream effectors like phospholipase C (PLC), which in turn activates protein kinase C

(PKC) and the extracellular signal-regulated kinase (ERK) pathway. These signaling cascades

ultimately modulate various cellular responses, including the regulation of circadian rhythms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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